1-(3-fluorophenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
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Description
1-(3-fluorophenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C16H12F2N4O and its molecular weight is 314.296. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
Triazole derivatives have been investigated for their antitumor properties. For instance, compounds synthesized from fluoro-phenyl groups and 1H-indazole-1-carboxamide structures have demonstrated inhibitory effects on cancer cell proliferation. These compounds, through various synthetic routes, have shown distinct effective inhibition on the proliferation of cancer cell lines, suggesting potential antitumor applications for similar triazole derivatives (Hao et al., 2017). This suggests that "1-(3-fluorophenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide" could also exhibit antitumor activity due to its structural similarities with researched compounds.
Antimicrobial and Antifungal Activities
Microwave-assisted synthesis of hybrid molecules containing fluoro-phenyl triazole units has been explored, with some compounds exhibiting good to moderate antimicrobial activity against various microorganisms. These activities include antiurease and antilipase activities, indicating the compound's potential in addressing microbial infections and related conditions (Başoğlu et al., 2013). Given the structural affinity, "this compound" could similarly possess antimicrobial and antifungal properties.
Structural and Theoretical Studies
Research on triazole derivatives also extends to their structural characterization and theoretical studies, including X-ray crystallography and density functional theory (DFT) calculations. These studies provide insights into the intermolecular interactions, molecular conformations, and the effects of different substituents on the compound's stability and reactivity (Moreno-Fuquen et al., 2019). Such investigations are crucial for understanding the compound's behavior in biological systems and for designing derivatives with enhanced activity or specificity.
Properties
IUPAC Name |
1-(3-fluorophenyl)-N-(4-fluorophenyl)-5-methyltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F2N4O/c1-10-15(16(23)19-13-7-5-11(17)6-8-13)20-21-22(10)14-4-2-3-12(18)9-14/h2-9H,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTXKETVMILLETM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=CC(=CC=C2)F)C(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.